Cas no 865305-88-0 (1-BUTANONE, 2-BROMO-1-(3-THIENYL)-)

1-BUTANONE, 2-BROMO-1-(3-THIENYL)- structure
865305-88-0 structure
Product Name:1-BUTANONE, 2-BROMO-1-(3-THIENYL)-
CAS No:865305-88-0
MF:C8H9BrOS
MW:233.125460386276
CID:3200135
PubChem ID:59598618
Update Time:2025-04-21

1-BUTANONE, 2-BROMO-1-(3-THIENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1-BUTANONE, 2-BROMO-1-(3-THIENYL)-
    • DB-116607
    • 865305-88-0
    • SCHEMBL1493931
    • NWBAFTPOOOALMF-UHFFFAOYSA-N
    • 2-Bromo-1-thiophen-3-yl-butan-1-one
    • Inchi: 1S/C8H9BrOS/c1-2-7(9)8(10)6-3-4-11-5-6/h3-5,7H,2H2,1H3
    • InChI Key: NWBAFTPOOOALMF-UHFFFAOYSA-N
    • SMILES: BrC(C(C1=CSC=C1)=O)CC

Computed Properties

  • Exact Mass: 231.95575Da
  • Monoisotopic Mass: 231.95575Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.3Ų
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